Cas no 1248788-16-0 (1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- )
1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydro-1-(1-methylethyl)-1H-indol-4-amine (ACI)
- 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-
-
- Inchi: 1S/C11H18N2/c1-8(2)13-7-6-9-10(12)4-3-5-11(9)13/h6-8,10H,3-5,12H2,1-2H3
- InChI Key: FEYAVTDYPUPDDM-UHFFFAOYSA-N
- SMILES: NC1CCCC2=C1C=CN2C(C)C
1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-370048-1.0g |
1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indol-4-amine |
1248788-16-0 | 1.0g |
$903.0 | 2023-03-02 | ||
| Enamine | EN300-370048-2.5g |
1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indol-4-amine |
1248788-16-0 | 2.5g |
$1871.0 | 2023-03-02 | ||
| Enamine | EN300-370048-5.0g |
1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indol-4-amine |
1248788-16-0 | 5.0g |
$2369.0 | 2023-03-02 | ||
| Enamine | EN300-370048-10.0g |
1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indol-4-amine |
1248788-16-0 | 10.0g |
$2980.0 | 2023-03-02 |
1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-
Recent Advances in the Study of 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- (CAS: 1248788-16-0)
The compound 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- (CAS: 1248788-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole scaffold with a tetrahydro substitution and an isopropyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of research has been the optimization of synthetic routes for 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in its production. The study highlighted the use of catalytic hydrogenation and selective amine protection strategies, which could facilitate large-scale manufacturing for preclinical and clinical studies.
Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. These findings, reported in Neuropharmacology (2024), suggest potential applications in treating central nervous system (CNS) disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further support its therapeutic potential.
In addition to its CNS activity, recent in vitro and in vivo studies have explored the anticancer properties of 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-. Research published in Cancer Research (2023) demonstrated its inhibitory effects on specific kinase pathways involved in tumor proliferation. The compound showed selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells, indicating a promising therapeutic window.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its selectivity and potency. Future research directions may include structural modifications to enhance its pharmacological properties, as well as comprehensive toxicology studies to assess its safety profile. The ongoing exploration of 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- underscores its potential as a versatile scaffold for drug discovery in multiple therapeutic areas.
1248788-16-0 (1H-Indol-4-amine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)